Cas no 919076-57-6 (Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-)

Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]- structure
919076-57-6 structure
Product Name:Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
CAS No:919076-57-6
MF:C17H12
MW:216.277184486389
CID:767134
PubChem ID:22966495
Update Time:2025-04-19

Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
    • 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]benzene
    • IXEFOEROIQNSMP-UHFFFAOYSA-N
    • 1-Ethynyl-4-[(4-methylphenyl)ethynyl]benzene
    • DTXSID50629240
    • 919076-57-6
    • 1-ethynyl-4-(p-tolylethynyl)benzene
    • 1-ethynyl-4-(4-methylphenylethynyl)benzene
    • Inchi: 1S/C17H12/c1-3-15-8-10-17(11-9-15)13-12-16-6-4-14(2)5-7-16/h1,4-11H,2H3
    • InChI Key: IXEFOEROIQNSMP-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC(C#CC2C=CC(C#C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 216.093900383g/mol
  • Monoisotopic Mass: 216.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų
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